Combining terrestrial biomass with submarine-type hydrothermal environments for CO2 reduction is a possible approach for realizing new energies while achieving sustainable circulation of carbon. Herein, carbohydrate-enabled CO2 reduction based on NaHCO3 conversion to formate revealed that hydrothermal environments facilitated direct hydrogen transfer from carbohydrates (glucose, cellulose) to CO2/NaHCO3 with hot water (250–300 °C, 5–20 MPa) acting as homogeneous catalyst in absence of any conventional catalysts giving CO2/NaHCO3 reduction efficiencies as high as 76% for cellulose. Time-resolved operando hydrothermal DRIFTS spectra of glycolaldehyde in hot water (250 °C, autogenous pressure) verified that water catalyzed NaHCO3 reduction by converting the -CHO group in the carbohydrate to its hydrated state as -CH(OH)2, which enabled NaHCO3 reduction by direct hydrogen transfer and that the ratio of hydrogen transfer from water:glycolaldehyde for NaHCO3 reduction was about 13:87 on an atom basis. For cellulose exploited as energy input, a greater than 3.4% solar-to-formate efficiency can be theoretically attained, which is unprecedented compared with present literature values. These findings provide basic data for future studies on biomass-enabled CO2 reduction and broaden the scope of hydrothermal chemistry for developing net-zero emission processes.

Electrochemical CO2 reduction (eCO2RR) to high-value chemicals and fuels, especially oxygenates and long-chain hydrocarbons, are of great interest for industrial applications, as well as offering a feasible strategy to reach the global goal of net-zero carbon emissions. Over the past few decades, research efforts have been focused on the development of both the rational design of electrocatalysts and electrolyzer systems, along with understanding the underlying mechanisms behind the electrolyte environment (e.g., cations, anions, and pH effects) on eCO2RR. In this review, we summarize recent progress on investigating the intriguing cation effect which steer the challenging eCO2RR toward the desirable directions. Although several hypotheses have been proposed but no consensus has been reached on the underlying mechanism of cation effects toward the eCO2RR. We overview the complex nature of cation effect to modify the electrode and electrolyte interface for converting CO2 efficiently to the target products based both on the latest experimental and computational findings, and provide our viewpoint of future directions and possible strategies in this topic for further improving the eCO2RR performance.

In this comment, we analyze the challenges we are facing for the further development of perovskite solar cells for their commercialization and offer our recommendations. It includes the following aspects: upscaling of lab-sized devices to different sized modules, further improving their efficiencies and stability, establishing proper characterization tools to help understand the underlying mechanisms of defect formation and develop needed methods to reduce them, riding on the rapid development of several perovskite-based tandem cells to facilitate the commercialization of perovskite PV, establishing suitable accelerated testing protocols and standards to evaluate perovskite-based modules and panels.

Perovskites with in situ exsolved metal nanoparticles have been extensively studied for CO2 electrolysis in solid oxide electrolysis cell. However, exsolution process is strongly governed by the sluggish diffusion rate of cations and poor structural stability issues. Here we present a new exsolution process on redox stable Pr0.7Sr0.3Cr0.9Ni0.1O3−δ (PSCN) perovskite by topotactic exsolution. This process tends to generate host stoichiometric Pr0.7Sr0.3Cr0.9(FeNi)0.1O3−δ perovskite, triggering Ni cations segregation from the host while maintaining structural stability via supplement of Fe guest cations. The FeNi alloy nanoparticles decorated cathode showed a current density of 1.49 A cm−2 at 800 °C and 1.6 V for CO2 electrolysis, demonstrating over 62.0 % improvement compared to the primitive PSCN cathode. Experimental studies and density functional theory calculations revealed that the activity originated from the unique ability to adsorb and activate CO2 at the metal/perovskite interfaces. This cation supplement strategy may expand the frontiers in the evolution of exsolution on perovskite catalysts for CO2 utilization and other heterogeneous catalytic reactions.

Although lead halide perovskite solar cells (PSCs) have achieved an efficiency of 25.7 %, the highly toxic composition, element lead, will hinder the use of PSCs in indoor photovoltaics, building-integrated photovoltaics and wearable devices. Therefore, it is imperative to search and study the low-toxicity lead-free perovskites as back-up materials. Recently, encouraging progress is made on lead-free PSCs in terms of Sn perovskites and double perovskites. In this comment, we will summarize the present status and give future perspectives on lead-free perovskite photovoltaics.

Developing, implementing, and deploying renewable energy production strategies on a scale equivalent to or exceeding the current energy supply is the most significant scientific and technological challenge of our time. Through the use of photocatalysis, solar energy can be captured and stored in chemical bonds, resulting in the creation of sustainable fuels such as hydrogen, syngas, methane, methanol, or other hydrocarbons from water and carbon dioxide. What's next for photocatalysis in energy applications? We are pleased to bring you this special issue highlighting the emerging strategies and techniques in photocatalysis research, which enable rapid advancements in the development of novel materials and devices, allowing for efficient and scalable solar fuel production. These advances empower us to envision the real-world impact of these innovations on future energy applications. We hope to provide new and meaningful insights into the way in which photocatalysis contributes to the production of solar fuel, and perhaps this will even offer hints of themes yet to emerge.

Battery storage is increasingly identified as being among the least-cost mix of technologies in the evolving U.S. electricity mix. This study explores the marginal capacity credit of batteries using a probabilistic, reliability-based, effective firm capacity method, which we apply for multiple battery power ratings, durations, coupling types, deployment locations, and dispatch profiles within a test system that is based on the Texas Interconnection in the year 2024. We find that the capacity credits for all battery durations depend on their ability to predict the timing of reliability events. Even 1–2 h forecast errors—resulting in early or delayed battery discharging relative to the onset of a reliability event—lead pronounced capacity credit reductions, especially for 4-h duration batteries. Coupling batteries with solar mitigates the uncertainty associated with a shorter-duration battery’s availability during reliability events, primarily due to the relatively high solar capacity credit in our test system. Coupled (or hybrid) system designs with oversized solar arrays, the ability to charge the coupled battery with grid energy, and larger batteries lead to the greatest capacity credit benefits of hybridization. We do not see evidence that the hybrid capacity credit exceeds the sum of the separate battery and solar capacity credits.

Abstract not available

Photocatalytic overall water splitting reaction driven by sunlight has been studied as a means of producing renewable solar hydrogen on a large scale. The practicality of this technology will ultimately depend on the cost of the produced solar hydrogen. This cost, in turn, is determined by various factors such as solar-to-hydrogen energy conversion efficiency, scalability, construction/operating costs and the service life of such systems. This article both summarizes the current state of development of photocatalytic overall water splitting technology and presents issues that must be addressed in the future to allow such systems to have real-world utility.

Lithium (Li) metal batteries (LMBs) are regarded as promising next-generation rechargeable batteries owing to the high theoretical specific capacity and the lowest potential of the Li metal anode (LMA). Nevertheless, the practical applications of LMA have been restricted by uncontrollable Li dendrite growth, enormous volume change and unstable interfaces between LMA and electrolyte. Among all the available strategies, the rational designs of artificial interphase layers (AILs) are the promising methods to solve these problems at the interfaces between LMA and electrolyte. In this review, we generally summarize the recent typical examples of in/ex-situ formed AILs for stabilizing LMA/electrolyte interfaces. Particular considerations have been taken on the components and structure characterizations in the design principle of AILs for suppressing uncontrollable Li dendrites growth, constructing stable interfaces and addressing the huge volume variation. Finally, the remaining challenges and the research direction for high performance AILs for safe and stable LMBs are provided.